Cas no 1461715-73-0 (methyl 1-(azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylate hydrochloride)

• Product Name: methyl 1-(azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylate hydrochloride
• CAS No: 1461715-73-0
• MF: C₇H₁₁ClN₄O₂
• MW: 218.64083981514
• CID: 4601281
• PubChem ID: 75480790
• Update Time: 2025-06-13

methyl 1-(azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(Azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylate Hydrochloride
• methyl 1-(azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylate hydrochloride

• Inchi： 1S/C7H10N4O2.ClH/c1-13-7(12)6-4-11(10-9-6)5-2-8-3-5;/h4-5,8H,2-3H2,1H3;1H
• InChI Key： UFXUHRFNUMHUPF-UHFFFAOYSA-N
• SMILES： C(C1N=NN(C2CNC2)C=1)(=O)OC.Cl

methyl 1-(azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 1-(azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylate hydrochloride

Research Briefing on Methyl 1-(Azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylate Hydrochloride (CAS: 1461715-73-0)

Methyl 1-(azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylate hydrochloride (CAS: 1461715-73-0) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, characterized by its azetidine and triazole moieties, serves as a versatile scaffold for the development of novel therapeutics. Recent studies have explored its potential applications in targeting various biological pathways, particularly in the context of infectious diseases, oncology, and neurological disorders. The compound's unique structural features enable it to interact with a range of biological targets, making it a promising candidate for further investigation.

Recent research has focused on the synthesis and optimization of methyl 1-(azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylate hydrochloride to enhance its pharmacokinetic and pharmacodynamic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor in the development of protease inhibitors, which are critical in the treatment of viral infections such as HIV and hepatitis C. The study highlighted the compound's ability to form stable interactions with the active sites of viral proteases, thereby inhibiting their function. These findings underscore the potential of this molecule in antiviral drug development.

In addition to its antiviral properties, methyl 1-(azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylate hydrochloride has shown promise in oncology research. A preclinical study conducted by a team at the National Cancer Institute (2024) investigated the compound's role as a modulator of apoptosis in cancer cells. The results indicated that the compound could selectively induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. This suggests its potential as an adjunct therapy in treating refractory cancers. Further mechanistic studies are underway to elucidate the precise molecular pathways involved.

The compound's application extends to neurological disorders as well. A recent publication in ACS Chemical Neuroscience (2024) explored its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The study reported that methyl 1-(azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylate hydrochloride exhibited significant antioxidant and anti-inflammatory properties, which are crucial in mitigating neuronal damage. These findings open new avenues for the development of neuroprotective agents based on this chemical scaffold.

Despite these promising results, challenges remain in the clinical translation of methyl 1-(azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylate hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, methyl 1-(azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylate hydrochloride (CAS: 1461715-73-0) represents a multifaceted tool in drug discovery, with applications spanning antiviral, anticancer, and neuroprotective therapies. Continued research and development efforts are expected to unlock its full therapeutic potential, paving the way for innovative treatments in the coming years.